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Compound of Interest

Compound Name: Glyphosate-13C

Cat. No.: B1443634 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides core information regarding the isotopically labeled compound,

Glyphosate-13C. The focus is on its fundamental chemical identifiers and properties,

presented in a clear and accessible format for research and development applications.

Core Compound Identification
Glyphosate-13C is a stable isotope-labeled version of Glyphosate, a widely used broad-

spectrum systemic herbicide. The incorporation of a Carbon-13 isotope makes it an invaluable

internal standard for quantitative analysis by mass spectrometry, particularly in environmental

monitoring and residue analysis.

Quantitative Data Summary
The key chemical identifiers and physical properties for Glyphosate-13C are summarized in

the table below. This data is essential for substance registration, analytical method

development, and accurate quantification.
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Property Value Source

CAS Number 287399-31-9 [1][2][3]

Molecular Weight 170.07 g/mol [1][2]

Molecular Formula C₂¹³CH₈NO₅P

Synonyms

N-(Phosphonomethyl)glycine-

2-13C,

(Carboxymethylamino)methylp

hosphonic Acid-13C

Isotopic Purity >99 atom % ¹³C

Unlabeled CAS Number 1071-83-6

Experimental Protocols & Methodologies
The accurate determination of the properties of an isotopically labeled compound like

Glyphosate-13C relies on a combination of spectroscopic and spectrometric techniques.

Below is a generalized workflow for the characterization and verification of such a standard.

Verification of Molecular Weight via Mass Spectrometry
Objective: To confirm the molecular mass of Glyphosate-13C and verify the incorporation of

the ¹³C isotope.

Instrumentation: High-Resolution Mass Spectrometer (e.g., Q-TOF, Orbitrap).

Methodology:

A dilute solution of the Glyphosate-13C standard is prepared in a suitable solvent (e.g.,

water/methanol).

The solution is introduced into the mass spectrometer, typically using electrospray

ionization (ESI) in negative ion mode, which is suitable for acidic compounds like

glyphosate.
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The instrument is scanned over a relevant mass-to-charge (m/z) range to detect the

deprotonated molecule [M-H]⁻.

The high-resolution capabilities of the instrument allow for the determination of the exact

mass. The expected exact mass for C₂¹³CH₇NO₅P⁻ is calculated and compared against

the observed mass. The mass shift of +1 compared to the unlabeled glyphosate confirms

the presence of a single ¹³C atom.

Structural Confirmation by Nuclear Magnetic Resonance
(NMR)
Objective: To confirm the molecular structure and pinpoint the location of the ¹³C label.

Instrumentation: High-field NMR spectrometer (e.g., 400 MHz or higher).

Methodology:

The Glyphosate-13C sample is dissolved in a suitable deuterated solvent, such as D₂O.

¹H NMR, ¹³C NMR, and ³¹P NMR spectra are acquired.

In the ¹³C NMR spectrum, the signal corresponding to the labeled carbon will be

significantly enhanced.

In the ¹H NMR spectrum, the protons attached to the ¹³C-labeled carbon will show

characteristic coupling (J-coupling), resulting in a splitting pattern that confirms the

position of the label.

The logical workflow for identifying and characterizing Glyphosate-13C is illustrated in the

diagram below.
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Diagram 1: Glyphosate-13C Identification Workflow
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Diagram 1: Glyphosate-13C Identification Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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